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Compound of Interest

Compound Name: EN460

Cat. No.: B15604809

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of EN460, a selective
inhibitor of Endoplasmic Reticulum Oxidation 1 (ERO1), and protocols for the preparation of
stock solutions for in vitro and in vivo studies.

Introduction

EN460 is a cell-permeable small molecule that selectively targets the reduced, active form of
ERO1a, a key enzyme in disulfide bond formation within the endoplasmic reticulum.[1][2][3] By
inhibiting ERO1a, EN460 can prevent its reoxidation and has been shown to activate the
unfolded protein response (UPR), offering a potential therapeutic strategy for diseases such as
multiple myeloma.[1][4][5] Its empirical formula is C22H12CIF3N204 and it has a molecular
weight of 460.79 g/mol .[2]

Solubility of EN460

EN460 is a solid, red-colored compound that is soluble in dimethyl sulfoxide (DMSO).[2][6] It is
insoluble in water and ethanol.[7] For consistent results, it is recommended to use fresh, high-
purity DMSO, as the presence of moisture can reduce the solubility of EN460.[7] If precipitation
IS observed, gentle warming and sonication can be used to aid dissolution.[4]

Table 1: Solubility of EN460 in Various Solvents
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
DMSO 50 108.51 [2][6]
DMSO 17 36.89 [7]
Requires sonication,
DMSO 12.5 27.13 warming, and heating
to 60°C.[4]
10% DMSO in 90% )
>1.67 > 3.62 Clear solution.[4]

Corn Ol

10% DMSO, 40%
PEG300, 5% Tween- >1.25 =271 Clear solution.[4]
80 in 45% Saline

10% DMSO in 90%
(20% SBE-B-CD in 1.25 2.71

Saline)

Suspended solution;

requires sonication.[4]

Preparation of Stock Solutions

Proper preparation and storage of stock solutions are critical for obtaining reproducible
experimental results.

High-Concentration DMSO Stock Solution (e.g., 10 mM)

This protocol is suitable for preparing a high-concentration stock solution for subsequent
dilution in cell culture media or other aqueous buffers for in vitro experiments.

Materials:
e EN460 solid powder
e Anhydrous, high-purity DMSO

 Sterile microcentrifuge tubes or vials
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Protocol:

o Calculate the required mass of EN460 for the desired concentration and volume. For
example, to prepare 1 mL of a 10 mM stock solution:

o Mass (mg) = 10 mmol/L * 0.001 L * 460.79 g/mol * 1000 mg/g = 4.6079 mg

o Weigh out the calculated amount of EN460 powder and place it in a sterile vial.

e Add the appropriate volume of fresh, anhydrous DMSO.

» Vortex or sonicate the solution until the EN460 is completely dissolved. Gentle warming may
be applied if necessary.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.

Table 2: Example Volumes for Preparing Stock Solutions in DMSO

Desired Concentration Mass of EN460 (for 1 mL) Volume of DMSO
1mM 0.46 mg 1mL
5 mM 2.30 mg 1mL
10 mM 4.61 mg 1mL

In Vivo Formulation Preparation

For animal studies, EN460 can be formulated using co-solvents to ensure solubility and
bioavailability. The following is an example protocol using a mixture of DMSO, PEG300, Tween-
80, and saline.

Materials:

o EN460 high-concentration DMSO stock solution (e.g., 12.5 mg/mL)
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 PEG300

e Tween-80

 Sterile saline (0.9% NaCl)
Protocol:

e To prepare 1 mL of the final formulation, start with 100 pL of a 12.5 mg/mL EN460 stock
solution in DMSO.

Add 400 pL of PEG300 and mix thoroughly until the solution is clear.

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

Add 450 pL of sterile saline to bring the final volume to 1 mL. Mix thoroughly.

This formulation should be prepared fresh before each use.

Storage and Stability

e Solid EN460: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4]

e Stock Solutions in DMSO: Store in aliquots at -80°C for up to 2 years or at -20°C for up to 1
year to prevent degradation from repeated freeze-thaw cycles.[4]

Mechanism of Action and Signaling Pathway

EN460 inhibits ERO1q, which leads to an accumulation of reduced proteins in the endoplasmic
reticulum, thereby inducing the Unfolded Protein Response (UPR).[1][3] The UPR is a cellular
stress response that aims to restore ER homeostasis.
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Caption: Signaling pathway of EN460 leading to the activation of the Unfolded Protein
Response.

Experimental Workflow for Stock Solution
Preparation

The following diagram outlines the general workflow for preparing a stock solution of EN460.
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Caption: Workflow for the preparation of an EN460 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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